2,3,4,5-Tetrahydro-benzo[c]azepin-1-one

• IUPAC Name: 2,3,4,5-tetrahydro-2-benzazepin-1-one
• InChI: InChI=1S/C10H11NO/c12-10-9-6-2-1-4-8(9)5-3-7-11-10/h1-2,4,6H,3,5,7H2,(H,11,12)
• InChI Key: WWQPGNZHJFFKRW-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2C(=O)NC1
• Molecular Formula: C10H11NO
• DSSTOX Substance ID: DTXSID40459730
• Molecular Weight: 161.20 g/mol
• CAS No.: 6729-50-6

Description

2,3,4,5-Tetrahydro-benzo[c]azepin-1-one is a heterocyclic compound with the molecular formula C10H11NO It is a seven-membered ring structure containing one nitrogen atom and one carbonyl group

Scientific Research Applications

2,3,4,5-Tetrahydro-benzo[c]azepin-1-one has a wide range of applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential as a pharmaceutical intermediate, particularly in the development of antihypertensive drugs.

Industry: Utilized in the production of various chemical products and materials.

Safety and Hazards

The compound is classified as Aquatic Chronic 2 according to GHS classification. It has a hazard statement H411, indicating that it is toxic to aquatic life with long-lasting effects. Precautionary statements include P273, P391, and P501, advising to avoid release to the environment, collect spillage, and dispose of contents/container in accordance with local regulations.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method for synthesizing 2,3,4,5-Tetrahydro-benzo[c]azepin-1-one involves the hydrogenation reduction reaction of 2-aminoacetophenone with trans-vertical aromatic dinitrate esters . Another approach includes the ring expansion of smaller cyclic compounds through recyclization reactions .

Industrial Production Methods

Industrial production of this compound typically involves large-scale hydrogenation processes under controlled conditions to ensure high yield and purity. The reaction conditions often include the use of catalysts and specific temperature and pressure settings to optimize the reaction.

Chemical Reactions Analysis

Types of Reactions

2,3,4,5-Tetrahydro-benzo[c]azepin-1-one undergoes various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: Commonly used to convert the carbonyl group to an alcohol.

Substitution: Involves replacing one functional group with another, often using nucleophilic or electrophilic reagents.

Common Reagents and Conditions

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) are commonly used.

Reduction: Sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typical reducing agents.

Substitution: Halogenating agents like bromine (Br2) or chlorinating agents like thionyl chloride (SOCl2) are often employed.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction typically produces alcohols.

Mechanism of Action

The mechanism of action of 2,3,4,5-Tetrahydro-benzo[c]azepin-1-one involves its interaction with specific molecular targets and pathways. For instance, in medicinal applications, it may act as an inhibitor of certain enzymes or receptors, thereby modulating biological processes. The exact molecular targets and pathways can vary depending on the specific application and context .

Comparison with Similar Compounds

2,3,4,5-Tetrahydro-benzo[c]azepin-1-one can be compared with other similar compounds, such as:

1,2,3,4-Tetrahydro-benzo[b]azepin-5-one: Another seven-membered heterocycle with different substitution patterns.

7-Chloro-1,2,3,4-Tetrahydro-benzo[b]azepin-5-one: Contains a chlorine atom, which can significantly alter its chemical properties and biological activity.

Synthesis routes and methods

Procedure details

With cooling with ice, 2.6 g of sodium azide was added to a concentrated hydrochloric acid (60 mL) solution of 5 mL of alpha-tetralone, and stirred at room temperature for 15 hours. The reaction liquid was poured into ice water, and neutralized with potassium carbonate. This was extracted with chloroform, and the organic layer was washed with saturated saline water and dried with anhydrous magnesium sulfate. The solvent was evaporated away under reduced pressure, and the crude product was purified through silica gel column chromatography (chloroform/methanol) to obtain 2.3 g of the entitled compound as a yellow solid.

Customer Q & A

Q1: What is the significance of the dual PARP inhibition exhibited by latonduine A and how does this relate to 2,3,4,5-Tetrahydro-1H-benzo[c]azepin-1-one?

A1: Latonduine A, a marine natural product, has shown promising activity in correcting the trafficking defect of the F508del-cystic fibrosis transmembrane regulator (CFTR), a mutation commonly found in cystic fibrosis patients. Research suggests that this corrective activity stems from latonduine A's ability to simultaneously inhibit two enzymes: PARP3 and PARP16 [].

Q2: What is the structure-activity relationship (SAR) observed for 2,3,4,5-Tetrahydro-1H-benzo[c]azepin-1-one analogs in relation to their PARP inhibitory activity?

A2: The development of synthetic latonduine A analogs, particularly those based on the 2,3,4,5-Tetrahydro-1H-benzo[c]azepin-1-one core, has been crucial in dissecting the SAR for PARP inhibition. For instance, the introduction of a phenyl group at the 4-position and a hydroxyl group at the 5-position yielded a compound with modest but selective inhibition of PARP3. Conversely, incorporating a pyridin-2-yl group at the 4-position and both dichloro and hydroxyl groups at the 7,8 and 5-positions respectively resulted in a potent and selective inhibitor of PARP16 []. These findings demonstrate that subtle modifications to the 2,3,4,5-Tetrahydro-1H-benzo[c]azepin-1-one scaffold can significantly influence the potency and selectivity towards specific PARP enzymes, paving the way for the development of tailored therapeutics.